

The Pharmacodynamics of Rolofylline: A Technical Guide

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: KW-8232
CAS No.: 217813-15-5
Cat. No.: B15568072

[Get Quote](#)


For Researchers, Scientists, and Drug Development Professionals

Introduction

Rolofylline (KW-3902) is a selective adenosine A1 receptor antagonist that was investigated for the treatment of acute heart failure (AHF) with the aim of improving symptoms and preserving renal function.[1][2] Adenosine levels are often elevated in patients with heart failure, and activation of the A1 receptor in the kidneys can lead to afferent arteriolar vasoconstriction and increased sodium reabsorption, contributing to fluid overload and worsening renal function.[3] Rolofylline was developed to counteract these effects by blocking the A1 receptor.[2] Despite a promising theoretical basis and some positive early-phase clinical data, the large-scale Phase III PROTECT (Placebo-Controlled Randomized Study of the Selective Adenosine A1 Receptor Antagonist Rolofylline for Patients Hospitalized with Acute Decompensated Heart Failure and Volume Overload to Assess Treatment Effect on Congestion and Renal Function) trial ultimately did not demonstrate a significant benefit of rolofylline over placebo, leading to the termination of its development.[4][5] This guide provides an in-depth overview of the pharmacodynamics of rolofylline, detailing its mechanism of action, key experimental findings, and the methodologies employed in its clinical evaluation.

Mechanism of Action: Adenosine A1 Receptor Antagonism

Rolofylline functions as a competitive antagonist at the adenosine A1 receptor, a G-protein coupled receptor (GPCR). The primary signaling pathway of the adenosine A1 receptor involves coupling to inhibitory G-proteins (Gi/o). Upon activation by adenosine, the Gi subunit inhibits adenylyl cyclase, leading to a decrease in intracellular cyclic AMP (cAMP) levels. Additionally, the $\beta\gamma$ -subunits of the G-protein can activate phospholipase C (PLC), resulting in the generation of inositol trisphosphate (IP3) and diacylglycerol (DAG), which in turn mobilize intracellular calcium and activate protein kinase C (PKC), respectively. By blocking the binding of adenosine to the A1 receptor, rolofylline is intended to prevent these downstream signaling events.



[Click to download full resolution via product page](#)

Caption: Adenosine A1 Receptor Signaling Pathway and Rolofylline's Point of Intervention.

Key Clinical Trials: Methodologies and Findings

The clinical development of rolofylline for acute heart failure was primarily centered around the PROTECT program, which included a pilot study and a large pivotal trial.

The PROTECT Pilot Study

Experimental Protocol:

- **Study Design:** A randomized, placebo-controlled, dose-finding study.[3]
- **Patient Population:** 301 patients hospitalized for AHF with an estimated creatinine clearance of 20 to 80 mL/min and elevated natriuretic peptide levels.[3]
- **Intervention:** Patients were randomized to receive placebo or rolofylline at doses of 10, 20, or 30 mg, administered as 4-hour intravenous infusions for 3 days, in addition to standard intravenous loop diuretics.[3]
- **Endpoints:** The study was designed to identify an efficacious dose and refine endpoints for subsequent Phase III trials. Post-hoc analyses were performed on endpoints such as changes in dyspnea, worsening heart failure, and renal function.[3]

Quantitative Data Summary:


Outcome	Placebo	Rolofylline (10 mg)	Rolofylline (20 mg)	Rolofylline (30 mg)
Change in Serum Creatinine (Day 14)	Increase	Stable/Decrease	Stable/Decrease	Stable/Decrease
60-Day Mortality or Readmission (Hazard Ratio vs. Placebo)	-	-	-	0.55 (CI: 0.28-1.04)

Data presented are trends and post-hoc analyses from the PROTECT Pilot Study.[\[3\]](#)

The PROTECT Pivotal Trial

Experimental Protocol:

- Study Design: A large, multicenter, randomized, double-blind, placebo-controlled Phase III trial.[\[1\]](#)[\[6\]](#)
- Patient Population: 2,033 patients hospitalized for AHF with dyspnea, volume overload, elevated natriuretic peptide levels, and an estimated creatinine clearance between 20 and 80 mL/min.[\[1\]](#)
- Intervention: Patients were randomized in a 2:1 ratio to receive intravenous rolofylline (30 mg/day) or placebo for up to 3 days.[\[1\]](#)[\[6\]](#)
- Primary Endpoint: A composite of treatment success (moderate or marked improvement in dyspnea at 24 and 48 hours without worsening of heart failure or renal function), treatment failure (death, readmission for heart failure, or persistent renal impairment), or no change.[\[4\]](#)
- Secondary Endpoints: Time to death or rehospitalization for cardiovascular or renal causes through day 60, and the incidence of persistent worsening renal function.[\[5\]](#)



[Click to download full resolution via product page](#)

Caption: Workflow of the PROTECT Pivotal Clinical Trial.

Quantitative Data Summary:

Outcome	Rolofylline (n=1356)	Placebo (n=677)	p-value
Primary Endpoint			
Treatment Success	40.6%	36.0%	0.04
Treatment Failure	21.8%	19.8%	0.30
No Change	37.5%	44.2%	NS
Overall Primary Endpoint (Odds Ratio)	0.92 (CI: 0.78-1.09)	-	0.35
Persistent Worsening Renal Function	15.0%	13.7%	0.44
Death or Rehospitalization (Day 60)	30.7%	31.9%	0.86
Mean Body Weight Change (Day 4)	-3.0 kg	-2.6 kg	0.005
Early Dyspnea Relief (HR vs. Placebo)	1.30 (CI: 1.08-1.57)	-	-

Data from the PROTECT Pivotal Trial.[\[1\]](#)[\[4\]](#)[\[7\]](#)

Hemodynamic Effects

A dedicated study investigated the hemodynamic effects of rolofylline in patients with heart failure and renal impairment.

Experimental Protocol:

- Study Design: A randomized, placebo-controlled study.[\[8\]](#)
- Patient Population: 59 patients with heart failure and an estimated creatinine clearance of 20-80 mL/min.[\[8\]](#)

- Intervention: A single 4-hour infusion of rolofylline 30 mg or placebo, followed by intravenous loop diuretics.[8]
- Measurements: Hemodynamic parameters were measured hourly for 8 hours via a pulmonary artery catheter. Urine output and fractional excretion of electrolytes were also assessed.[8]

Quantitative Data Summary:

Parameter	Rolofylline (placebo-corrected mean change)	95% Confidence Interval
Mean Pulmonary Artery Pressure (Hour 8)	-3.5 mmHg	-6.2 to -0.2 mmHg
Diuresis (Hour 2-4)	+68 mL/h	20 to 116 mL/h
Diuresis (Hour 4-8)	+103 mL/h	21 to 185 mL/h
Fractional Excretion of Sodium	Increased	-
Fractional Excretion of Potassium	Increased	-
Fractional Excretion of Uric Acid	Increased	-

Data from the hemodynamic effects study (NCT00729222).[8]

Safety and Tolerability

The safety profile of rolofylline was a key consideration in its clinical development, with particular attention to neurological adverse events.

Quantitative Data Summary from the PROTECT Trial:

Adverse Event	Rolofylline (n=1356)	Placebo (n=677)	p-value
Seizures	0.8% (11 patients)	0% (0 patients)	0.02
Stroke	1.6% (21 patients)	0.5% (3 patients)	0.043

Data from the PROTECT Pivotal Trial.[9]

Conclusion

Rolofylline, a selective adenosine A1 receptor antagonist, was developed based on a strong physiological rationale to improve outcomes in patients with acute heart failure and renal dysfunction. While it demonstrated some favorable effects on diuresis and dyspnea, the pivotal PROTECT trial failed to meet its primary and secondary endpoints.[1][4] The treatment was not associated with a significant improvement in the composite clinical outcome and did not prevent worsening renal function.[1] Furthermore, rolofylline was associated with an increased risk of seizures and stroke.[9] The comprehensive data gathered from the clinical development program of rolofylline provide valuable insights for future drug development in the challenging field of cardiorenal syndrome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

References

- 1. Effects of the adenosine A1 receptor antagonist rolofylline on renal function in patients with acute heart failure and renal dysfunction: results from PROTECT (Placebo-Controlled Randomized Study of the Selective Adenosine A1 Receptor Antagonist Rolofylline for Patients Hospitalized with Acute Decompensated Heart Failure and Volume Overload to Assess Treatment Effect on Congestion and Renal Function) - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Rolofylline: a selective adenosine 1 receptor antagonist for the treatment of heart failure - PubMed [pubmed.ncbi.nlm.nih.gov]

- 3. The PROTECT pilot study: a randomized, placebo-controlled, dose-finding study of the adenosine A1 receptor antagonist rolofylline in patients with acute heart failure and renal impairment - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. Placebo-Controlled Randomized Study of the Selective A1 Adenosine Receptor Antagonist Rolofylline for Patients Hospitalized With Acute Decompensated Heart Failure and Volume Overload to Assess Treatment Effect on Congestion and Renal Function - American College of Cardiology [acc.org]
- 5. fiercebiotech.com [fiercebiotech.com]
- 6. iris.unibs.it [iris.unibs.it]
- 7. Early dyspnoea relief in acute heart failure: prevalence, association with mortality, and effect of rolofylline in the PROTECT Study - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. Haemodynamic effects of rolofylline in the treatment of patients with heart failure and impaired renal function - PubMed [pubmed.ncbi.nlm.nih.gov]
- 9. The safety of an adenosine A(1)-receptor antagonist, rolofylline, in patients with acute heart failure and renal impairment: findings from PROTECT - PubMed [pubmed.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [The Pharmacodynamics of Rolofylline: A Technical Guide]. BenchChem, [2026]. [Online PDF]. Available at: [<https://www.benchchem.com/product/b15568072/docs#the-pharmacodynamics-of-rolofylline-a-technical-guide>]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)